Galaxolide Galaxolide 1,3,4,6,7,8-Hexahydro-4,6,6,7,8,8-hexamethylcyclopenta[g]-2-benzopyran is an isochromone with a strong musk odor, commonly used in fragrances.
Galaxolide is an organic heterotricyclic compound that is 1,3,4,6,7,8-hexahydrocyclopenta[g]isochromene substituted by methyl groups at positions 4, 6, 6, 7, 8 and 8 respectively. It is a synthetic musk used as a fragrance in cosmetics. It has a role as a fragrance. It is a member of isochromenes and an organic heterotricyclic compound.
Brand Name: Vulcanchem
CAS No.: 1222-05-5
VCID: VC21127470
InChI: InChI=1S/C18H26O/c1-11-9-19-10-13-7-15-16(8-14(11)13)18(5,6)12(2)17(15,3)4/h7-8,11-12H,9-10H2,1-6H3
SMILES: CC1COCC2=CC3=C(C=C12)C(C(C3(C)C)C)(C)C
Molecular Formula: C₁₈H₂₆O
Molecular Weight: 258.4 g/mol

Galaxolide

CAS No.: 1222-05-5

Cat. No.: VC21127470

Molecular Formula: C₁₈H₂₆O

Molecular Weight: 258.4 g/mol

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Galaxolide - 1222-05-5

Specification

Description 1,3,4,6,7,8-Hexahydro-4,6,6,7,8,8-hexamethylcyclopenta[g]-2-benzopyran is an isochromone with a strong musk odor, commonly used in fragrances.
Galaxolide is an organic heterotricyclic compound that is 1,3,4,6,7,8-hexahydrocyclopenta[g]isochromene substituted by methyl groups at positions 4, 6, 6, 7, 8 and 8 respectively. It is a synthetic musk used as a fragrance in cosmetics. It has a role as a fragrance. It is a member of isochromenes and an organic heterotricyclic compound.
CAS No. 1222-05-5
Molecular Formula C₁₈H₂₆O
Molecular Weight 258.4 g/mol
IUPAC Name 4,6,6,7,8,8-hexamethyl-1,3,4,7-tetrahydrocyclopenta[g]isochromene
Standard InChI InChI=1S/C18H26O/c1-11-9-19-10-13-7-15-16(8-14(11)13)18(5,6)12(2)17(15,3)4/h7-8,11-12H,9-10H2,1-6H3
Standard InChI Key ONKNPOPIGWHAQC-UHFFFAOYSA-N
SMILES CC1COCC2=CC3=C(C=C12)C(C(C3(C)C)C)(C)C
Canonical SMILES CC1COCC2=CC3=C(C=C12)C(C(C3(C)C)C)(C)C
Boiling Point 325.0 °C
Colorform Colorless crystals from ethanol
Viscous liquid[ECHA; Search for Chemicals. 1,3,4,6,7,8-hexahydro-4,6,6,7,8,8-hexmethylindeno
Almost colorless viscous liquid
Melting Point -5.0 °C
57-58 °C

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